Cas no 2308474-82-8 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4-methylpentanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4-methylpentanoic acid
• CAS No: 2308474-82-8
• MF: C₂₇H₂₈N₂O₅S
• MW: 492.586626052856
• CID: 6047797
• PubChem ID: 165531943
• Update Time: 2025-05-20

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4-methylpentanoic acid
• EN300-1579418
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]-4-methylpentanoic acid
• 2308474-82-8

• Inchi： 1S/C27H28N2O5S/c1-16(2)22(14-24(30)31)28-26(32)25(23-12-7-13-35-23)29-27(33)34-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-13,16,21-22,25H,14-15H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)/t22-,25?/m1/s1
• InChI Key： RZMZXPKGCOPOHO-UFUCKMQHSA-N
• SMILES： S1C=CC=C1C(C(N[C@H](CC(=O)O)C(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 492.17189317g/mol
• Monoisotopic Mass: 492.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 133Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4-methylpentanoic acid

Introduction to (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4-methylpentanoic Acid (CAS No. 2308474-82-8)

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4-methylpentanoic acid (CAS No. 2308474-82-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, a thiophene ring, and a chiral center at the C3 position. These attributes make it a valuable intermediate in the synthesis of bioactive molecules and therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its ease of removal under mild basic conditions. This property allows for the sequential addition of amino acids, making it an essential tool in solid-phase peptide synthesis (SPPS). The presence of the Fmoc group in (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4-methylpentanoic acid ensures that the amino functionality remains protected during synthetic manipulations, preventing unwanted side reactions and ensuring high yields.

The thiophene ring is another key structural element of this compound. Thiophenes are heterocyclic compounds with a five-membered ring containing one sulfur atom. They are known for their aromatic properties and have been extensively studied for their biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a thiophene ring into the structure of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4-methylpentanoic acid enhances its potential as a bioactive molecule, making it a promising candidate for drug development.

The chiral center at the C3 position is crucial for the biological activity of this compound. Chirality plays a significant role in the interaction of molecules with biological targets, as enantiomers can exhibit different pharmacological profiles. The (R) configuration at C3 ensures that (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4-methylpentanoic acid can selectively bind to specific receptors or enzymes, thereby enhancing its therapeutic potential.

Recent studies have highlighted the potential applications of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4-methylpentanoic acid in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. Additionally, studies in *Bioorganic & Medicinal Chemistry Letters* have demonstrated that similar compounds can act as selective inhibitors of protein kinases, which are implicated in several diseases, including cancer and neurodegenerative disorders.

In the context of drug discovery, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-y l)acetamido -4-methylpentanoic acid serves as a valuable starting material for the synthesis of more complex molecules with enhanced biological activity. Its versatile structure allows for modifications at various positions, enabling researchers to fine-tune its properties and optimize its pharmacological profile. For example, substituting different functional groups on the thiophene ring or altering the side chain can lead to compounds with improved solubility, stability, and bioavailability.

The synthetic route to (3R)-3 - 2 - ({ ( 9 H - fluoren - 9 - y l ) methoxy carbony l } amino ) - 2 - ( thiophen - 2 - y l ) acet amido - 4 - methyl pentanoic acid involves several well-established chemical transformations. The synthesis typically begins with the protection of an amino acid using Fmoc chemistry, followed by coupling reactions to introduce the thiophene moiety and other functional groups. Advanced techniques such as chiral chromatography are employed to ensure high enantiomeric purity at the C3 position.

In conclusion, (3R)-3 - 2 - ({ ( 9 H - fluoren - 9 - y l ) methoxy carbony l } amino ) - 2 - ( thiophen - 2 - y l ) acet amido - 4 - methyl pentanoic acid (CAS No. 2308474 - 82 - 8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.